Cas no 55227-67-3 (Piperazine, 1-[(5-butoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]-4-methyl-)
55227-67-3 structure
Product Name:Piperazine, 1-[(5-butoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]-4-methyl-
CAS No:55227-67-3
MF:C19H26N4O2
MW:342.435344219208
CID:352511
PubChem ID:12334837
Update Time:2025-04-19
Piperazine, 1-[(5-butoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-[(5-butoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]-4-methyl-
- (5-butoxy-1-phenylpyrazol-3-yl)-(4-methylpiperazin-1-yl)methanone
- (5-Butoxy-1-phenyl-1H-pyrazol-3-yl)(4-methylpiperazin-1-yl)methanone
- 55227-67-3
- DTXSID30491124
- CHEMBL3275693
-
- Inchi: 1S/C19H26N4O2/c1-3-4-14-25-18-15-17(19(24)22-12-10-21(2)11-13-22)20-23(18)16-8-6-5-7-9-16/h5-9,15H,3-4,10-14H2,1-2H3
- InChI Key: KWJPGUBAAVAPMG-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(N(C2C=CC=CC=2)N=1)OCCCC)N1CCN(C)CC1
Computed Properties
- Exact Mass: 342.20578
- Monoisotopic Mass: 342.20557608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 50.6
Piperazine, 1-[(5-butoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]-4-methyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
55227-67-3 (Piperazine, 1-[(5-butoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]-4-methyl-) Related Products
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